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Compound of Interest

Compound Name: VPC 23019

Cat. No.: B15572743 Get Quote

This document provides essential safety and logistical information for the proper disposal of

VPC 23019, a sphingosine-1-phosphate receptor antagonist. The following procedures are

designed to ensure the safety of laboratory personnel and compliance with standard

environmental regulations. While VPC 23019 is not classified as a hazardous substance

according to the Globally Harmonized System (GHS), responsible handling and disposal are

paramount to maintaining a safe research environment.[1]

I. Immediate Safety Considerations
Before proceeding with any disposal procedure, it is crucial to adhere to standard laboratory

safety protocols.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, a lab coat, and gloves, when handling VPC 23019 in any form.

Spill Management: In the event of a spill, mechanically collect the solid material.[1] For

solutions, absorb the spill with an inert material and place it in a designated chemical waste

container. Avoid generating dust from the solid form.

First Aid: In case of contact, follow these general first aid measures:

Inhalation: Move to fresh air. If you experience any discomfort, consult a physician.[1]
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Skin Contact: While the product is not known to be a skin irritant, it is good practice to

wash the affected area with soap and water.[1]

Eye Contact: Rinse opened eyes for several minutes under running water.[1]

Ingestion: If symptoms persist after swallowing, seek medical advice.[1]

II. Quantitative Safety Data
The following table summarizes the key safety classifications for VPC 23019.

Hazard Classification

System
Rating Interpretation

GHS Classification Not Classified

The substance is not

considered hazardous under

the Globally Harmonized

System of Classification and

Labelling of Chemicals.[1]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0

Materials that will not burn

under typical fire conditions,

are normally stable, and pose

no health hazard.[1]

HMIS-Ratings Health: 0, Fire: 0, Reactivity: 0

Minimal or no significant risk to

health, flammability, or physical

hazard.[1]

III. Disposal Procedures for VPC 23019
The appropriate disposal method for VPC 23019 depends on its physical state (solid or in

solution) and local institutional and environmental regulations. Always consult your institution's

Environmental Health and Safety (EHS) department for specific guidance.

A. Disposal of Solid VPC 23019 Waste
For unused, expired, or contaminated solid VPC 23019, the recommended procedure is as

follows:
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Waste Collection:

Collect the solid waste in a clearly labeled, sealed container. The label should include the

chemical name ("VPC 23019") and state that it is "Non-Hazardous Waste for Disposal."

Disposal Pathway:

For small quantities, and with institutional approval, solid non-hazardous chemical waste

can often be disposed of in the regular laboratory trash.[2][3] However, to prevent any

misinterpretation by custodial staff, it is best practice to package it securely and have

laboratory personnel transfer it directly to the designated dumpster.[3]

Never dispose of chemical waste, even if non-hazardous, in a way that it could be

mistaken for hazardous waste.

B. Disposal of VPC 23019 in Solution
Solutions of VPC 23019, typically prepared in solvents like DMSO, require careful

consideration of the solvent's properties.

Aqueous Solutions (Low Concentration):

If VPC 23019 is in a dilute, non-hazardous aqueous buffer solution with a pH between 5.5

and 9.5, it may be permissible to dispose of it down the sanitary sewer with copious

amounts of water, provided this is allowed by your local wastewater treatment authority

and institutional guidelines.[4]

Important: Do not dispose of solutions containing organic solvents or other hazardous

materials down the drain.[1]

Solutions in Organic Solvents (e.g., DMSO):

Solutions of VPC 23019 in organic solvents such as DMSO must be treated as chemical

waste.

Waste Collection: Collect the solution in a designated, properly labeled waste container for

halogenated or non-halogenated organic solvent waste, according to your laboratory's

waste segregation procedures.
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Disposal Pathway: The collected solvent waste must be disposed of through your

institution's hazardous waste management program.

C. Disposal of Empty Containers
Empty containers that previously held VPC 23019 should be managed as follows:

Decontamination: Triple-rinse the empty container with a suitable solvent (e.g., water or

ethanol).

Rinsate Disposal: The rinsate from containers of non-hazardous materials can typically be

disposed of down the drain if it meets the criteria for aqueous waste disposal.[1]

Final Disposal: After rinsing, deface or remove the original label and dispose of the container

in the appropriate recycling or general waste stream.

IV. Experimental Protocols
As VPC 23019 is not classified as hazardous, there are no specific experimental protocols

required for its neutralization or deactivation prior to disposal. The key "protocol" is the

procedural workflow for assessing and directing the waste into the proper stream.

V. Visualization of Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of VPC
23019 waste.
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VPC 23019 Disposal Workflow

VPC 23019 Waste Generated

Is the waste in solid form?

Solid VPC 23019

Yes

Is the solvent aqueous and non-hazardous?

No

Package in a labeled, sealed container for non-hazardous solid waste. Aqueous Solution

Yes

Organic Solvent Solution (e.g., DMSO)

No

Is the pH between 5.5 and 9.5? Collect in a designated organic solvent waste container.Dispose of according to institutional policy for non-hazardous solids (e.g., designated lab trash).

Dispose of down the sanitary sewer with copious amounts of water (if permitted by institution).

Yes Neutralize to a pH between 5.5 and 9.5.

No

Dispose of through the institutional hazardous waste program.

Click to download full resolution via product page

Caption: A flowchart outlining the proper disposal procedures for VPC 23019.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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